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Compound of Interest

Compound Name: Eucoriol

Cat. No.: B048028

This document provides essential safety, handling, and disposal protocols for Eucoriol, a novel
compound under investigation. Adherence to these guidelines is critical to ensure the safety of
all laboratory personnel and the integrity of the research environment.

Eucoriol Safety Data Summary

All personnel must be familiar with the hazardous properties of Eucoriol. The following table
summarizes key quantitative safety and physical data.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b048028?utm_src=pdf-interest
https://www.benchchem.com/product/b048028?utm_src=pdf-body
https://www.benchchem.com/product/b048028?utm_src=pdf-body
https://www.benchchem.com/product/b048028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Value

Notes

GHS Hazard Statements

H302, H315, H319, H335

Harmful if swallowed, Causes
skin irritation, Causes serious
eye irritation, May cause

respiratory irritation.

Permissible Exposure Limit

8-hour time-weighted average

0.5 mg/m3
(PEL) (TWA)
Short-Term Exposure Limit ] o
2 mg/m3 15-minute exposure limit
(STEL)
Immediately Dangerous to Life
10 mg/m3
or Health (IDLH)
Boiling Point 182.4 °C
Flash Point 78 °C Closed cup

Vapor Pressure

0.2 mmHg @ 20°C

Solubility

Soluble in DMSO, Ethanol.

Insoluble in water.

Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is paramount when handling Eucoriol. The level of PPE

required is dictated by the specific procedure and the potential for exposure.

2.1. Standard Handling (Low Potential for Exposure)

Procedures involving small quantities (<1g) of Eucoriol in a well-ventilated area or a chemical

fume hood.

e Gloves: Nitrile gloves (minimum 4 mil thickness). Double-gloving is recommended.

» Eye Protection: ANSI Z87.1 compliant safety glasses with side shields.

e Lab Coat: Standard cotton lab coat.
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2.2. Operations with High Potential for Exposure

Procedures involving larger quantities (>1g), heating, aerosolization, or handling outside of a
fume hood.

e Gloves: Heavy-duty nitrile or neoprene gloves (minimum 8 mil thickness).
o Eye Protection: Chemical splash goggles.
o Face Protection: Face shield worn over chemical splash goggles.

» Respiratory Protection: A NIOSH-approved respirator with organic vapor cartridges is
required.

» Protective Clothing: Chemical-resistant apron over a lab coat.
Detailed Handling and Disposal Protocols
3.1. Eucoriol Handling Workflow

The following diagram outlines the standard operating procedure for handling Eucoriol from
receipt to disposal.
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Caption: Standard Operating Procedure for Eucoriol Handling.
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3.2. Eucoriol Disposal Plan
All waste contaminated with Eucoriol must be treated as hazardous waste.
e Solid Waste:

o Contaminated consumables (e.g., pipette tips, gloves, weigh boats) must be placed in a
dedicated, sealed, and clearly labeled hazardous waste container.

o The label must read: "Hazardous Waste - Eucoriol, Solid".
e Liquid Waste:

o All solutions containing Eucoriol must be collected in a sealed, shatter-proof, and clearly
labeled hazardous waste container.

o The label must read: "Hazardous Waste - Eucoriol, Liquid" and list all solvent
components.

e Decontamination:

o All surfaces and non-disposable equipment should be decontaminated with a 70% ethanol
solution followed by a soap and water wash.

Emergency Procedures

4.1. Skin Contact:

» Immediately flush the affected area with copious amounts of water for at least 15 minutes.
 Remove contaminated clothing.

» Seek immediate medical attention.

4.2. Eye Contact:

» Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids
open.
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o Seek immediate medical attention.

4.3. Inhalation:

e Move the individual to fresh air immediately.
o If breathing is difficult, provide oxygen.

o Seek immediate medical attention.

4.4. Ingestion:

e Do NOT induce vomiting.

» Rinse mouth with water.

o Seek immediate medical attention.

Logical Relationship for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
level of PPE when working with Eucoriol.

Start: Eucoriol Handling Task
Quantity > 1g or Aerosolization Risk?

Enhanced PPE:
- Heavy-Duty Gloves
- Goggles & Face Shield
- Respirator
- Chemical Apron

Standard PPE:
- Nitrile Gloves
- Safety Glasses
- Lab Coat
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Caption: Decision Tree for Eucoriol PPE Selection.

» To cite this document: BenchChem. [Comprehensive Safety and Handling Protocol for
Eucoriol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048028#personal-protective-equipment-for-handling-
eucoriol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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